An In-depth Technical Guide to the Synthesis and Characterization of 2-Amino-4-phenylpentan-1-ol
An In-depth Technical Guide to the Synthesis and Characterization of 2-Amino-4-phenylpentan-1-ol
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide outlines a comprehensive approach to the synthesis and characterization of the novel chiral amino alcohol, 2-Amino-4-phenylpentan-1-ol. Due to the limited availability of direct experimental data for this specific molecule, this document provides a detailed theoretical framework and experimental plan based on established chemical principles and data from structurally analogous compounds. The guide covers plausible synthetic routes, including the reduction of the corresponding α-amino acid and the reductive amination of a suitable ketone precursor. Furthermore, it details the expected analytical characterization of the target molecule, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Finally, potential biological activities are discussed based on the pharmacology of structurally related compounds, suggesting avenues for future research in drug discovery and development.
Introduction
Chiral amino alcohols are a critical class of organic compounds that serve as versatile building blocks in the synthesis of pharmaceuticals, chiral ligands, and other fine chemicals. Their bifunctional nature, possessing both an amino and a hydroxyl group, allows for a wide range of chemical modifications and applications. The specific stereochemistry of these molecules often plays a crucial role in their biological activity and chemical reactivity. This guide focuses on the synthesis and characterization of 2-Amino-4-phenylpentan-1-ol, a chiral amino alcohol with potential applications in medicinal chemistry. The presence of a phenyl group in the side chain suggests potential interactions with biological targets, making it a compound of interest for further investigation.
Proposed Synthesis of 2-Amino-4-phenylpentan-1-ol
Two primary retrosynthetic pathways are proposed for the synthesis of 2-Amino-4-phenylpentan-1-ol. The first involves the reduction of the corresponding α-amino acid, 2-amino-4-phenylpentanoic acid. The second pathway explores the reductive amination of 4-phenyl-2-pentanone.
Synthesis via Reduction of 2-Amino-4-phenylpentanoic Acid
The reduction of α-amino acids is a well-established method for the synthesis of chiral amino alcohols. The proposed synthesis starts from the commercially available 2-amino-4-phenylpentanoic acid.
Workflow for Synthesis via Reduction of Amino Acid:
Figure 1: Proposed synthesis of 2-Amino-4-phenylpentan-1-ol via reduction.
Experimental Protocol:
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Preparation: To a stirred solution of 2-amino-4-phenylpentanoic acid (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen), add the reducing agent (e.g., lithium aluminum hydride (LiAlH4), 1.5-2.0 eq) portion-wise at 0 °C.
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Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
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Workup: Upon completion, cool the reaction mixture to 0 °C and cautiously quench the excess reducing agent by the sequential addition of water, 15% aqueous sodium hydroxide, and water.
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Isolation: Filter the resulting precipitate and wash with THF. The combined organic filtrates are then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude product.
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Purification: The crude 2-Amino-4-phenylpentan-1-ol can be purified by column chromatography on silica gel.
An alternative, milder reducing system that can be employed is sodium borohydride in the presence of iodine (NaBH4/I2) in THF.
Synthesis via Reductive Amination of 4-Phenyl-2-pentanone
Reductive amination of ketones provides another viable route to the target amino alcohol. This pathway would likely produce a racemic mixture of the product, which could then be resolved into its enantiomers.
Workflow for Synthesis via Reductive Amination:
Figure 2: Proposed synthesis of 2-Amino-4-phenylpentan-1-ol via reductive amination.
Experimental Protocol:
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Imine Formation: Dissolve 4-phenyl-2-pentanone (1.0 eq) and an ammonia source (e.g., ammonium acetate, excess) in a suitable solvent such as methanol.
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Reduction: To this solution, add a reducing agent such as sodium cyanoborohydride (NaBH3CN) portion-wise. Alternatively, catalytic hydrogenation (H2 gas) over a catalyst like palladium on carbon (Pd/C) or Raney nickel can be employed.
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Reaction: Stir the reaction mixture at room temperature until the reaction is complete, as monitored by TLC or Gas Chromatography (GC).
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Workup and Isolation: Remove the solvent under reduced pressure. The residue is then taken up in an appropriate solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried and concentrated to afford the crude product.
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Purification: The racemic 2-Amino-4-phenylpentan-1-ol can be purified by column chromatography. Chiral resolution can be achieved through methods such as diastereomeric salt formation with a chiral acid followed by fractional crystallization.
Characterization of 2-Amino-4-phenylpentan-1-ol
The structural confirmation and purity assessment of the synthesized 2-Amino-4-phenylpentan-1-ol would be conducted using a combination of spectroscopic techniques. The following are the expected characterization data based on analogous compounds.
Physical and Chemical Properties (Predicted)
| Property | Predicted Value |
| Molecular Formula | C11H17NO |
| Molecular Weight | 179.26 g/mol |
| Appearance | Colorless to pale yellow oil or low melting solid |
| Solubility | Soluble in methanol, ethanol, chloroform; sparingly soluble in water |
Spectroscopic Data (Predicted)
The following tables summarize the predicted spectroscopic data for 2-Amino-4-phenylpentan-1-ol based on the analysis of structurally similar compounds.
Table 1: Predicted ¹H NMR Data (in CDCl₃, 400 MHz)
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment |
| ~7.35-7.15 | m | 5H | Ar-H |
| ~3.60-3.40 | m | 2H | CH ₂OH |
| ~3.10-2.90 | m | 1H | CH -NH₂ |
| ~2.80-2.60 | m | 1H | Ar-CH |
| ~1.80-1.60 | m | 2H | CH ₂ |
| ~1.25 | d | 3H | CH ₃ |
| ~2.0-3.0 (broad) | s | 3H | NH ₂, OH |
Table 2: Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)
| Chemical Shift (δ, ppm) | Assignment |
| ~145 | Ar-C (quaternary) |
| ~129 | Ar-C H |
| ~128 | Ar-C H |
| ~126 | Ar-C H |
| ~65 | C H₂OH |
| ~55 | C H-NH₂ |
| ~45 | Ar-C H |
| ~40 | C H₂ |
| ~20 | C H₃ |
Table 3: Predicted FTIR Data (thin film or KBr pellet)
| Wavenumber (cm⁻¹) | Intensity | Assignment |
| 3400-3200 | Strong, Broad | O-H and N-H stretching |
| 3080-3030 | Medium | Aromatic C-H stretching |
| 2960-2850 | Strong | Aliphatic C-H stretching |
| 1600, 1495, 1450 | Medium-Weak | Aromatic C=C stretching |
| 1050-1000 | Strong | C-O stretching |
Table 4: Predicted Mass Spectrometry Data (Electron Ionization)
| m/z | Relative Intensity | Possible Fragment |
| 179 | Low | [M]⁺ |
| 162 | Medium | [M - NH₃]⁺ |
| 148 | Medium | [M - CH₂OH]⁺ |
| 105 | High | [C₈H₉]⁺ (benzyl cation rearrangement) |
| 91 | Very High | [C₇H₇]⁺ (tropylium ion) |
| 44 | High | [CH₂=NH₂]⁺ |
Potential Biological Activity and Signaling Pathways
While there is no direct pharmacological data available for 2-Amino-4-phenylpentan-1-ol, the structural similarity to other biologically active molecules allows for informed speculation on its potential activities.
Analogs such as 2-aminopentanophenones have been shown to act as inhibitors of dopamine and norepinephrine transporters.[1][2][3] This suggests that 2-Amino-4-phenylpentan-1-ol could potentially interact with monoamine transporters. The γ-amino alcohol structural motif is also present in a number of pharmaceutically active compounds, including anti-HIV drugs and anti-obesity agents.[4]
Potential Signaling Pathway Interaction:
Figure 3: Hypothesized interaction with monoamine transporters.
Further research, including in vitro binding assays and functional assays, would be necessary to elucidate the specific biological targets and signaling pathways of 2-Amino-4-phenylpentan-1-ol.
Conclusion
This technical guide provides a comprehensive theoretical framework for the synthesis and characterization of 2-Amino-4-phenylpentan-1-ol. The proposed synthetic routes, based on well-established organic chemistry principles, offer a clear path to obtaining this novel compound. The predicted analytical data will serve as a valuable reference for researchers in confirming the structure and purity of the synthesized molecule. Furthermore, the discussion of potential biological activities highlights the importance of this compound as a target for future investigation in the field of drug discovery. The detailed experimental protocols and structured data presentation are intended to facilitate further research and development efforts centered on 2-Amino-4-phenylpentan-1-ol and its derivatives.
References
- 1. drugs.ie [drugs.ie]
- 2. nusearch.nottingham.edu.my [nusearch.nottingham.edu.my]
- 3. 1-(4-methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (pyrovalerone) analogues: A promising class of monoamine uptake inhibitors | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]
- 4. Enantio- and diastereoselective synthesis of γ-amino alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC04445F [pubs.rsc.org]
